Cas no 1797249-18-3 (N-{4-methyl-6-(piperidin-1-yl)pyrimidin-2-ylmethyl}-2-(phenylformamido)acetamide)

• Product Name: N-{4-methyl-6-(piperidin-1-yl)pyrimidin-2-ylmethyl}-2-(phenylformamido)acetamide
• CAS No: 1797249-18-3
• MF: C₂₀H₂₅N₅O₂
• MW: 367.444803953171
• CID: 5828856
• PubChem ID: 71807428
• Update Time: 2025-07-09

N-{4-methyl-6-(piperidin-1-yl)pyrimidin-2-ylmethyl}-2-(phenylformamido)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{4-methyl-6-(piperidin-1-yl)pyrimidin-2-ylmethyl}-2-(phenylformamido)acetamide
• 1797249-18-3
• N-(2-(((4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl)methyl)amino)-2-oxoethyl)benzamide
• N-[2-[(4-methyl-6-piperidin-1-ylpyrimidin-2-yl)methylamino]-2-oxoethyl]benzamide
• AKOS024560842
• CHEMBL4435635
• N-{[4-METHYL-6-(PIPERIDIN-1-YL)PYRIMIDIN-2-YL]METHYL}-2-(PHENYLFORMAMIDO)ACETAMIDE
• F6438-0706

• Inchi： 1S/C20H25N5O2/c1-15-12-18(25-10-6-3-7-11-25)24-17(23-15)13-21-19(26)14-22-20(27)16-8-4-2-5-9-16/h2,4-5,8-9,12H,3,6-7,10-11,13-14H2,1H3,(H,21,26)(H,22,27)
• InChI Key： UMZSPVWIWWFASU-UHFFFAOYSA-N
• SMILES： O=C(CNC(C1C=CC=CC=1)=O)NCC1=NC(C)=CC(=N1)N1CCCCC1

Computed Properties

• Exact Mass: 367.20082506g/mol
• Monoisotopic Mass: 367.20082506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 87.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-{4-methyl-6-(piperidin-1-yl)pyrimidin-2-ylmethyl}-2-(phenylformamido)acetamide

N-{4-methyl-6-(piperidin-1-yl)pyrimidin-2-ylmethyl}-2-(phenylformamido)acetamide: A Comprehensive Overview

The compound with CAS No. 1797249-18-3, known as N-{4-methyl-6-(piperidin-1-yl)pyrimidin-2-ylmethyl}-2-(phenylformamido)acetamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a pyrimidine ring system, a piperidine moiety, and an acetamide group. The integration of these structural elements contributes to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of anticancer agents and kinase inhibitors. The pyrimidine ring in this compound serves as a central scaffold, providing a platform for the attachment of various functional groups. The piperidine moiety, a six-membered amine-containing ring, adds to the compound's versatility by introducing additional hydrogen bonding capabilities and enhancing its pharmacokinetic properties. Furthermore, the acetamide group plays a crucial role in modulating the compound's solubility and bioavailability.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling pathways, making them prime targets for therapeutic intervention in diseases such as cancer. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against several key kinases, including Aurora kinases and CDKs (cyclin-dependent kinases). These findings suggest that it could be a promising candidate for the development of novel anticancer therapies.

In addition to its enzymatic activity, this compound has also been investigated for its ability to modulate other cellular processes. For instance, research has shown that it can influence apoptosis induction in cancer cells by targeting specific pathways involved in cell death regulation. This property is particularly significant, as apoptosis resistance is a major challenge in cancer treatment.

The synthesis of N-{4-methyl-6-(piperidin-1-yl)pyrimidin-2-ylmethyl}-2-(phenylformamido)acetamide involves a multi-step process that combines advanced organic synthesis techniques. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield high-purity products. This approach not only streamlines the production process but also ensures that the final product meets rigorous quality standards required for pharmaceutical applications.

From an analytical standpoint, this compound has been characterized using state-of-the-art techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These analyses have confirmed its molecular structure and provided insights into its stereochemical properties. Additionally, computational modeling studies have been conducted to predict its binding affinity to target proteins, further aiding in its development as a therapeutic agent.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic profile of this compound to enhance its efficacy and reduce potential side effects. Efforts are also underway to explore its combination with other drugs to maximize therapeutic outcomes while minimizing toxicity.

In conclusion, N-{4-methyl-6-(piperidin-1-yl)pyrimidin-2-ylmethyl}-2-(phenylformamido)acetamide represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable tool in the fight against various diseases. As research continues to uncover its full potential, this compound holds great promise for future therapeutic applications.